4-bromo-N-{5-[(diethylamino)sulfonyl]-2-methoxyphenyl}benzamide

• IUPAC Name: 4-bromo-N-[5-(diethylsulfamoyl)-2-methoxyphenyl]benzamide
• InChI: InChI=1S/C18H21BrN2O4S/c1-4-21(5-2)26(23,24)15-10-11-17(25-3)16(12-15)20-18(22)13-6-8-14(19)9-7-13/h6-12H,4-5H2,1-3H3,(H,20,22)
• InChI Key: HMVCCAOBTZKWFT-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC(=C(C=C1)OC)NC(=O)C2=CC=C(C=C2)Br
• Molecular Formula: C18H21BrN2O4S
• Molecular Weight: 441.3 g/mol

Description

4-bromo-N-{5-[(diethylamino)sulfonyl]-2-methoxyphenyl}benzamide, commonly known as BDMC, is a chemical compound that has been extensively studied for its potential therapeutic applications. BDMC belongs to the class of sulfonamide compounds and has been found to possess a range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral effects.

Mechanism of Action

The mechanism of action of BDMC is not fully understood, but it is thought to involve the inhibition of certain enzymes and signaling pathways that are involved in inflammation and cancer progression. BDMC has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. Additionally, BDMC has been found to inhibit the activity of certain signaling pathways, such as the NF-κB pathway, which is involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
BDMC has been found to have a range of biochemical and physiological effects. In addition to its anti-inflammatory and anti-cancer effects, BDMC has been shown to possess anti-viral properties, making it a potential candidate for the treatment of viral infections. BDMC has also been found to have antioxidant properties, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

BDMC has several advantages for lab experiments, including its high degree of purity and well-defined chemical structure. Additionally, BDMC has been extensively studied, and its biological activities are well-characterized. However, BDMC also has some limitations for lab experiments, including its relatively low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several potential future directions for research on BDMC. One area of interest is the development of BDMC-based drugs for the treatment of inflammatory diseases and cancer. Additionally, further studies are needed to fully elucidate the mechanism of action of BDMC and to identify its molecular targets. Finally, there is potential for the development of BDMC-based drugs for the treatment of viral infections.

Scientific Research Applications

BDMC has been the subject of numerous scientific studies due to its potential therapeutic applications. In particular, BDMC has been found to possess anti-inflammatory properties that make it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis. Additionally, BDMC has been shown to have anti-cancer effects, making it a potential candidate for cancer therapy.